(S)-Tert-butyl 2-((ethylamino)methyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S)-2-(ethylaminomethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O2/c1-5-13-9-10-7-6-8-14(10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key: RKMARTBPQCEJTJ-JTQLQIEISA-N
• Canonical SMILES: CCNCC1CCCN1C(=O)OC(C)(C)C
• Isomeric SMILES: CCNC[C@@H]1CCCN1C(=O)OC(C)(C)C
• Molecular Formula: C12H24N2O2
• DSSTOX Substance ID: DTXSID70652090
• Molecular Weight: 228.33 g/mol
• CAS RN: 1009075-39-1

Description

“(S)-Tert-butyl 2-((ethylamino)methyl)pyrrolidine-1-carboxylate” is a pyrrolidinecarbamate compound. It is also known as SR9009, a research drug developed by professor Thomas Burris of the Scripps Research Institute. It acts as a specific REV-ERB-α/β agonist.

Synthesis Analysis

The synthesis of pyrrolidine compounds involves various methods. One efficient method is the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex. Another method involves the use of O-benzoylhydroxylamines as alkyl nitrene precursors and a proficient rhodium catalyst. Acid-promoted synthesis of azaheterocycles from N-carbamate-protected amino alcohols is also possible.

Molecular Structure Analysis

The molecular structure of “(S)-Tert-butyl 2-((ethylamino)methyl)pyrrolidine-1-carboxylate” is complex, with multiple functional groups. It includes a pyrrolidine ring, an ethylamino group, and a carboxylate group.

Chemical Reactions Analysis

Pyrrolidine compounds can undergo various chemical reactions. For example, they can participate in C(sp3)-H alkylation and arylation of amides and thioethers employing simple aryl or alkyl halides. They can also be involved in enantioselective, Palladium-Catalyzed α-Arylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(S)-Tert-butyl 2-((ethylamino)methyl)pyrrolidine-1-carboxylate” include its empirical formula (C20H24ClN3O4S), molecular weight (437.94), and solubility in DMSO (50 mg/mL).

Mechanism of Action

As a REV-ERB-α/β agonist, “(S)-Tert-butyl 2-((ethylamino)methyl)pyrrolidine-1-carboxylate” increases the constitutive repression of genes regulated by Rev-ErbA. It has been demonstrated to be specifically lethal to cancer cells and oncogene-induced senescent cells, including melanocytic naevi, and has no effect on the viability of normal cells or tissues.

Future Directions

The future directions of research on “(S)-Tert-butyl 2-((ethylamino)methyl)pyrrolidine-1-carboxylate” could involve further exploration of its potential applications, particularly in the field of medicine given its specific lethality to certain cancer cells. Additionally, more research could be conducted to understand its mechanism of action and to develop safer and more effective analogs.